4-(Pyridin-2-ylthio)phthalonitrile

• Molecular Formula: C13H7N3S
• Molecular Weight: 237.28 g/mol
• IUPAC Name: 4-pyridin-2-ylsulfanylbenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C13H7N3S/c14-8-10-4-5-12(7-11(10)9-15)17-13-3-1-2-6-16-13/h1-7H
• InChI Key: KPSZTDXZSPJCIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SC2=CC(=C(C=C2)C#N)C#N

Description

4-(Pyridin-2-ylthio)phthalonitrile is a useful research compound. Its molecular formula is C13H7N3S and its molecular weight is 237.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g of 2-mercaptopyridine, 14.2 g of 4-nitrophthalonitrile, and 22.6 g of potassium carbonate were suspended in 250 ml of acetone and heated at reflux temperature for 4 hours. The solution was filtered through a pad of celite and a course glass filter to remove residual solids. The solution was concentrated to a crude residue and purified by column chromatography on silica gel eluting the product with a gradient of 0-10% ethyl acetate in dichloromethane. 6.4 g of product was recovered; 1H NMR (200 Mz, CDCl3) δ=8.49-8.53 (m, 1H), 7.84-7.83 (dd, 1H), 7.76-7.71 (m, 2H), 7.68-7.64 (dd, 1H), 7.40-7.36 (dt, 1H), 7.27-7.20 (m, 1H).